Cas no 2694745-96-3 (2-4-chloro-3-(methylamino)phenyl-1lambda6,2-thiazolidine-1,1-dione)

• Product Name: 2-4-chloro-3-(methylamino)phenyl-1lambda6,2-thiazolidine-1,1-dione
• CAS No: 2694745-96-3
• MF: C₁₀H₁₃ClN₂O₂S
• MW: 260.740420103073
• CID: 5614642
• PubChem ID: 165943731
• Update Time: 2025-10-28

2-4-chloro-3-(methylamino)phenyl-1lambda6,2-thiazolidine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2694745-96-3
• EN300-33051288
• 2-[4-chloro-3-(methylamino)phenyl]-1lambda6,2-thiazolidine-1,1-dione
• 2-4-chloro-3-(methylamino)phenyl-1lambda6,2-thiazolidine-1,1-dione

• Inchi： 1S/C10H13ClN2O2S/c1-12-10-7-8(3-4-9(10)11)13-5-2-6-16(13,14)15/h3-4,7,12H,2,5-6H2,1H3
• InChI Key： BSLBEQWBNCKYKZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1NC)N1CCCS1(=O)=O

Computed Properties

• Exact Mass: 260.0386265g/mol
• Monoisotopic Mass: 260.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-4-chloro-3-(methylamino)phenyl-1lambda6,2-thiazolidine-1,1-dione

Introduction to 2-4-Chloro-3-(Methylamino)phenyl-1λ6,2-Thiazolidine-1,1-Dione (CAS No. 2694745-96-3)

2-4-Chloro-3-(methylamino)phenyl-1λ6,2-thiazolidine-1,1-dione (CAS No. 2694745-96-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the thiazolidinedione class, which is known for its diverse biological activities, including anti-inflammatory, antidiabetic, and anticancer properties. The unique structure of this compound, featuring a chloro-substituted phenyl ring and a methylamino group, makes it a promising candidate for further investigation and potential therapeutic applications.

The chemical structure of 2-4-chloro-3-(methylamino)phenyl-1λ6,2-thiazolidine-1,1-dione is characterized by a thiazolidinedione core with specific functional groups that contribute to its pharmacological profile. The presence of the chloro-substituted phenyl ring and the methylamino group enhances the compound's lipophilicity and solubility, which are crucial factors for its bioavailability and cellular uptake. These properties make it an attractive target for drug development in various therapeutic areas.

Recent studies have highlighted the potential of thiazolidinediones in the treatment of metabolic disorders, particularly type 2 diabetes mellitus (T2DM). Thiazolidinediones are known to act as peroxisome proliferator-activated receptor gamma (PPARγ) agonists, which play a crucial role in glucose metabolism and insulin sensitivity. The specific structure of 2-4-chloro-3-(methylamino)phenyl-1λ6,2-thiazolidine-1,1-dione may offer enhanced PPARγ activation compared to existing thiazolidinediones, potentially leading to improved glycemic control and reduced insulin resistance.

In addition to its potential in diabetes management, 2-4-chloro-3-(methylamino)phenyl-1λ6,2-thiazolidine-1,1-dione has shown promising results in preclinical studies for its anticancer properties. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The anti-inflammatory effects of thiazolidinediones have also been well-documented. Inflammation is a key factor in the pathogenesis of many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Studies have shown that thiazolidinediones can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. The unique structure of 2-4-chloro-3-(methylamino)phenyl-1λ6,2-thiazolidine-1,1-dione may enhance its anti-inflammatory properties by targeting specific inflammatory pathways more effectively than other thiazolidinediones.

To further explore the therapeutic potential of 2-4-chloro-3-(methylamino)phenyl-1λ6,2-thiazolidine-1,1-dione, ongoing research is focusing on optimizing its pharmacokinetic properties and evaluating its safety profile. Preclinical studies have demonstrated that this compound exhibits favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life. These characteristics are essential for developing an effective oral medication with minimal side effects.

Clinical trials are currently underway to assess the efficacy and safety of 2-4-chloro-3-(methylamino)phenyl-1λ6,2-thiazolidine-1,1-dione in various therapeutic indications. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-4-chloro-3-(methylamino)phenyl-1λ6,2-thiazolidine-1,1-dione (CAS No. 2694745-96-3) represents a promising candidate for the development of novel therapeutics in multiple disease areas. Its unique chemical structure and diverse biological activities make it an exciting area of research with significant potential for improving patient outcomes. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic applications, it is poised to make a meaningful impact on the treatment landscape.